3-Carboxyethyl-5-methylthioethyl hydantoin

• Molecular Formula: C9H14N2O4S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 3-[4-(2-methylsulfanylethyl)-2,5-dioxoimidazolidin-1-yl]propanoic acid
• InChI: InChI=1S/C9H14N2O4S/c1-16-5-3-6-8(14)11(9(15)10-6)4-2-7(12)13/h6H,2-5H2,1H3,(H,10,15)(H,12,13)
• InChI Key: DWVBPLBKZBBDJW-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1C(=O)N(C(=O)N1)CCC(=O)O

Description

3-Carboxyethyl-5-methylthioethyl hydantoin is a useful research compound. Its molecular formula is C9H14N2O4S and its molecular weight is 246.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

189 g (1 mole) of the isocyanate derivative of the methyl ester of dl-methionine are poured slowly into a pyridine solution of β-alanine (89 g, 1 mole). The reaction takes place spontaneously, accompanied by the elimination of methanol. The reaction medium is then concentrated to dryness under reduced pressure. The residue is purified by recrystallisation from dichlorethane.